1-(2,5-difluorophenyl)-N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(2,5-difluorophenyl)-N-(furan-2-ylmethyl)-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]methanesulfonamide
• InChI: InChI=1S/C20H21F2N3O3S/c1-24-20-6-2-5-17(20)19(23-24)12-25(11-16-4-3-9-28-16)29(26,27)13-14-10-15(21)7-8-18(14)22/h3-4,7-10H,2,5-6,11-13H2,1H3
• InChI Key: VPOVNYGZDGTNBE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCC2)C(=N1)CN(CC3=CC=CO3)S(=O)(=O)CC4=C(C=CC(=C4)F)F
• Molecular Formula: C20H21F2N3O3S
• Molecular Weight: 421.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions that this compound undergoes would depend on the specific conditions and reagents used. The presence of various functional groups suggests that it could participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. These properties could include things like melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Organic Synthesis

This compound could serve as a precursor in the synthesis of polysubstituted furans, which are valuable in creating diverse organic molecules. .

Medicinal Chemistry

The presence of a tetrahydrocyclopenta[c]pyrazole ring suggests that this compound might interact with biological targets, such as enzymes or receptors. .

Agricultural Chemistry

Compounds with furan rings, like the one , are known to be used in the synthesis of certain agrochemicals . .

Material Science

The difluorophenyl group and the sulfonamide moiety suggest that this compound could be used in the development of new materials. .

Catalysis

Given the structural complexity and the presence of multiple functional groups, this compound could act as a ligand in catalytic systems. .

Environmental Science

The compound’s potential to form derivatives with different carboxylate groups could be of interest in environmental science. .

Biochemistry

The methanesulfonamide group is often seen in molecules that have biological activity. .

Analytical Chemistry

Lastly, due to its unique structure, this compound could be used as a standard or a reagent in analytical methods. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is often specific to the particular compound.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry.